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Compound of Interest

Compound Name: Imazalil-d5 Sulfate

Cat. No.: B586582

Imazalil is a systemic imidazole fungicide widely employed in agriculture for the post-harvest
treatment of fruits and vegetables to prevent spoilage from fungal growth.[1][2] Its prevalence
necessitates highly accurate and reliable analytical methods to monitor residue levels for
consumer safety and regulatory compliance.[3] Imazalil-d5 Sulfate is the deuterium-labeled
analogue of Imazalil sulfate.[4] It serves a critical function not as a fungicide, but as an internal
standard for the precise quantification of Imazalil in complex matrices using mass
spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5][6]

The incorporation of five deuterium atoms creates a compound that is chemically and
physically almost identical to the parent molecule, Imazalil. This ensures it behaves similarly
during sample extraction, cleanup, and chromatographic separation. However, its increased
mass allows it to be clearly distinguished from the unlabeled analyte by the mass spectrometer.
This guide provides a comprehensive overview of the essential physical and chemical
properties of Imazalil-d5 Sulfate, its application, and the underlying scientific principles that
make it an indispensable tool for researchers and analytical scientists.

Chemical Identity and Nomenclature

Correctly identifying a reference standard is the foundation of any analytical procedure.
Imazalil-d5 Sulfate is distinguished by specific identifiers that ensure traceability and accuracy
in experimental design.

o Formal Name: 1-(2-((allyl-d5)oxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole, monosulfate[5]
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e Common Synonyms: Enilconazole-d5, (x)-Imazalil-d5[5]

e CAS Number: 1398065-92-3[5][7]

The parent (unlabeled) compound, Imazalil sulfate, has a CAS number of 58594-72-2.[4][8][9]
Caption: 2D Structure of Imazalil-d5 Sulfate.

Physicochemical Properties

The physical and chemical characteristics of a standard are paramount for its proper storage,
handling, and application in analytical methods.

Property Value Source(s)
Molecular Formula C14HoCl2DsN20 ¢ H2S0a4 [5]
Molecular Weight 400.3 g/mol [5]

Solid. The non-deuterated
) Imazalil sulfate is described as
Physical State _ ) . [10][11]
a white to beige crystalline,

hygroscopic powder.

B Slightly soluble in Chloroform
Solubility [5][11]
and Methanol.

- Stable for = 4 years under
Stability ] N [5]
appropriate storage conditions.

Storage Temperature -20°C [6]

Purity >99% deuterated forms (di-ds)  [5]

Synthesis and Isotopic Labeling Rationale

While specific synthesis routes for the deuterated standard are often proprietary, the general
pathway can be inferred from the synthesis of Imazalil. The process involves a multi-step
chemical synthesis.[12]
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 Intermediate Formation: A 2,4-dichlorophenyl ethanol intermediate is first prepared.[12]

o Alkylation: This intermediate is reacted with an allyl-containing compound. For Imazalil-d5
Sulfate, this step would critically involve a deuterated reagent, such as allyl-d5 bromide, to
introduce the five deuterium atoms onto the allyl group.

e Imidazole Addition: The resulting derivative undergoes nucleophilic substitution with
imidazole to form the core structure.[12]

o Sulfate Salt Formation: The final step involves reacting the molecule with sulfuric acid to
produce the sulfate salt.[12]

Causality: The choice of deuterium as the isotopic label is deliberate. Deuterium's stability (it is
a non-radioactive isotope) and its minimal impact on the molecule's chemical properties make it
ideal.[4] It does not significantly alter the retention time in chromatography or the extraction
efficiency compared to the unlabeled analyte. Its sole purpose is to increase the mass by a
known amount (in this case, +5 Da), providing a distinct mass-to-charge (m/z) ratio for
detection in the mass spectrometer.
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Simplified Synthesis Pathway

Allyl-d5 Bromide ) . .
Sulfuric Acid
(Deuterated Reagent) )  + Base Salt Formation
Y \/ »(  Final Product:
I : —>i I lil-d5 Sulfat ’
2,4-Dichlorophenyl Allyloxyethyl-d5 Imazalil-d5 Core mazait uilate
Ethanol Intermediate Derivative Formation Structure Formation

Imidazole
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LC-MS/MS Quantification Workflow
1. Sample Collection
(e.g., Citrus Peel Homogenate)

'

2. Fortification (Spiking)
Add known amount of
Imazalil-d5 Sulfate

3. Sample Preparation
(Extraction & SPE Cleanup)

4. L.C Separation
(Analyte and Standard Co-elute)
5. MS/MS Detection
(Separate by Mass-to-Charge Ratio)

6. Data Analysis
Calculate Analyte/Standard Ratio

(7. Accurate Quantification
( )

Concentration Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

